Cas no 2551114-82-8 (2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride)
2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z4637070717
- 2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride
- 2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride
-
- Inchi: 1S/C7H9Cl2NOS.ClH/c8-6-2-4(7(9)12-6)1-5(10)3-11;/h2,5,11H,1,3,10H2;1H
- InChI Key: MQFHJHPLXBPDGQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)Cl)CC(CO)N.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Topological Polar Surface Area: 74.5
2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27160310-0.05g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 0.05g |
$312.0 | 2025-03-20 | |
| Enamine | EN300-27160310-0.1g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 0.1g |
$466.0 | 2025-03-20 | |
| Enamine | EN300-27160310-0.25g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 0.25g |
$666.0 | 2025-03-20 | |
| Enamine | EN300-27160310-0.5g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 0.5g |
$1046.0 | 2025-03-20 | |
| Enamine | EN300-27160310-1.0g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 1.0g |
$1343.0 | 2025-03-20 | |
| Enamine | EN300-27160310-2.5g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 2.5g |
$2631.0 | 2025-03-20 | |
| Enamine | EN300-27160310-5.0g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 5.0g |
$3894.0 | 2025-03-20 | |
| Enamine | EN300-27160310-10.0g |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride |
2551114-82-8 | 95.0% | 10.0g |
$5774.0 | 2025-03-20 | |
| Aaron | AR028E9J-50mg |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-olhydrochloride |
2551114-82-8 | 95% | 50mg |
$454.00 | 2025-02-16 | |
| Aaron | AR028E9J-100mg |
2-amino-3-(2,5-dichlorothiophen-3-yl)propan-1-olhydrochloride |
2551114-82-8 | 95% | 100mg |
$666.00 | 2025-02-16 |
2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride
2-Amino-3-(2,5-Dichlorothiophen-3-yl)Propan-1-ol Hydrochloride: A Comprehensive Overview
The compound with CAS No. 2551114-82-8, commonly referred to as 2-Amino-3-(2,5-Dichlorothiophen-3-yl)Propan-1-ol Hydrochloride, is a chemically synthesized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with two chlorine atoms and an amino alcohol moiety. The hydrochloride salt form of this compound is particularly notable due to its enhanced solubility and stability, making it a valuable entity for various applications in drug discovery and development.
Recent studies have highlighted the potential of 2-Amino-3-(2,5-Dichlorothiophen-3-yl)Propan-1-ol Hydrochloride in the realm of medicinal chemistry. Researchers have explored its ability to act as a scaffold for the development of bioactive molecules. The thiophene ring, a heterocyclic aromatic compound, is known for its versatility in chemical reactivity and has been extensively used in the synthesis of pharmaceutical agents. The presence of chlorine atoms at the 2 and 5 positions of the thiophene ring introduces additional electronic effects, which can modulate the compound's interaction with biological targets.
One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Preclinical studies have demonstrated that 2-Amino-3-(2,5-Dichlorothiophen-3-yl)Propan-1-ol Hydrochloride exhibits selective cytotoxicity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the hydroxyl group present in the propanol moiety enhances the compound's ability to form hydrogen bonds with biomolecules, thereby increasing its bioavailability and target affinity.
In addition to its therapeutic potential, 2-Amino-3-(2,5-Dichlorothiophen-3-yl)Propan-1-ol Hydrochloride has also been investigated for its role in enzyme inhibition assays. Studies have shown that this compound can effectively inhibit serine proteases, which are implicated in various inflammatory and degenerative diseases. The amino group in the molecule plays a critical role in binding to the active site of these enzymes, thereby suppressing their activity. This dual functionality—combining anti-cancer and anti-inflammatory properties—underscores the compound's versatility as a multi-target therapeutic agent.
The synthesis of 2-Amino-3-(2,5-Dichlorothiophen-3-ylium)Propanol Hydrochloride involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The starting material typically involves chlorothiophene derivatives, which are subjected to nucleophilic substitution reactions to introduce the amino alcohol moiety. The formation of the hydrochloride salt is achieved through protonation of the amine group using hydrochloric acid, resulting in a stable crystalline product suitable for further characterization and testing.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. Such information is crucial for understanding how this compound interacts with biological systems at the molecular level.
Looking ahead, ongoing research aims to further elucidate the mechanism of action of 2-Amino-3-(2,5-Dichlorothiophen-)Propanol Hydrochloride at both cellular and molecular levels. Collaborative efforts between academic institutions and pharmaceutical companies are focused on optimizing its pharmacokinetic properties to enhance its efficacy as a drug candidate. Additionally, efforts are being made to explore its potential as a component in combination therapies targeting complex diseases such as cancer and neurodegenerative disorders.
In conclusion, CAS No. 2551114878 represents a significant advancement in chemical synthesis with promising applications across multiple therapeutic areas. Its unique structural features combined with potent bioactivity make it an attractive candidate for further exploration in preclinical and clinical settings.
2551114-82-8 (2-Amino-3-(2,5-dichlorothiophen-3-yl)propan-1-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)